Cas no 63451-48-9 ([2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphinan-5-yl]methyl bis(2-chloroethyl) phosphate)

• Product Name: [2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphinan-5-yl]methyl bis(2-chloroethyl) phosphate
• CAS No: 63451-48-9
• MF: C₁₁H₂₁Cl₃O₉P₂
• MW: 465.585563421249
• CID: 1652284
• PubChem ID: 113240
• Update Time: 2025-04-21

[2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphinan-5-yl]methyl bis(2-chloroethyl) phosphate Chemical and Physical Properties

Names and Identifiers

• [2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphinan-5-yl]methyl bis(2-chloroethyl) phosphate
• Phosphoric acid, (2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl bis(2-chloroethyl) ester
• phosphoric acid, [2-(2-chloroethoxy)-5-(hydroxymethyl)-2-oxido-1,3,2-dioxaphosphorinan-5-yl]methyl bis(2-chloroethyl) ester
• 2-(2-Chloroethoxy)-5-(hydroxymethyl)-5-[[[bis(2-chloroethoxy)phosphinyl]oxy]methyl]-1,3,2-dioxaphosphorinane 2-oxide
• DTXSID3069859
• SVOXGBWDAYUGIC-UHFFFAOYSA-N
• 63451-48-9

• Inchi： 1S/C11H21Cl3O9P2/c12-1-4-18-24(16,19-5-2-13)21-8-11(7-15)9-22-25(17,23-10-11)20-6-3-14/h15H,1-10H2
• InChI Key： SVOXGBWDAYUGIC-UHFFFAOYSA-N
• SMILES： ClCCOP1(=O)OCC(CO)(COP(=O)(OCCCl)OCCCl)CO1

Computed Properties

• Exact Mass: 463.97283
• Monoisotopic Mass: 463.972639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.75